3-alpha-Hydroxy-7-oxo-5-beta-cholan-24-oic acid

• CAS No.: 4651-67-6
• Product Name: 3-alpha-Hydroxy-7-oxo-5-beta-cholan-24-oic acid
• Molecular Formula: C24H38O4
• Molecular Weight: 390.6 g/mol
• IUPAC Name: 4-(3-hydroxy-10,13-dimethyl-7-oxo-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl)pentanoic acid
• Standard InChI: InChI=1S/C24H38O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-19,22,25H,4-13H2,1-3H3,(H,27,28)
• Standard InChIKey: DXOCDBGWDZAYRQ-AURDAFMXSA-N
• Isomeric SMILES: C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C(=O)C[C@H]4[C@@]3(CC[C@H](C4)O)C)C
• SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2C(=O)CC4C3(CCC(C4)O)C)C
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2C(=O)CC4C3(CCC(C4)O)C)C
• Description: 7-oxolithocholic acid is a bile acid that is lithocholic acid carrying an additional oxo substituent at position 7. It has a role as a human metabolite. It is a bile acid, a monohydroxy-5beta-cholanic acid, an oxo-5beta-cholanic acid and a 3alpha-hydroxy steroid. It derives from a lithocholic acid. It is a conjugate acid of a 7-oxolithocholate.
• Synonyms: 3α-Hydroxy-7-oxo-5β-cholan-24-oic Acid; 3α-Hydroxy-7-oxo-5β-cholanic Acid; 3α-Hydroxy-7-oxo-5β-cholanoic Acid; 3α-Hydroxy-7-oxo-5β-cholic Acid; 5β-Cholanic Acid-3α-ol-7-one; 7-Ketochenodeoxycholic Acid; 7-Ketolithocholic Acid; 7-Oxo-3α-hydroxycholan-
• PubChem Compound: 313030
• Last Modified: Nov 11 2021